Cas no 1956369-13-3 (3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride)

• Product Name: 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride
• CAS No: 1956369-13-3
• MF: C₁₁H₁₅Cl₃N₂O
• MW: 297.608599901199
• CID: 5153321
• Update Time: 2025-06-08

3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride

• Inchi： 1S/C11H13ClN2O.2ClH/c12-9-5-1-3-7-8(4-2-6-13)11(15)14-10(7)9;;/h1,3,5,8H,2,4,6,13H2,(H,14,15);2*1H
• InChI Key： NCAYOMNCVVPMKA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Cl)C(CCCN)C1=O.[H]Cl.[H]Cl

Additional information on 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride

Comprehensive Overview of 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride (CAS No. 1956369-13-3)

3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride (CAS No. 1956369-13-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This indolin-2-one derivative is characterized by its unique structural features, including a 7-chloro substitution and a 3-aminopropyl side chain, which contribute to its potential biological activities. Researchers are particularly interested in its role as a precursor or intermediate in the development of novel therapeutic agents, especially in the fields of neurology and oncology.

The compound's dihydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and industrial applications. Its CAS number 1956369-13-3 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Given the growing demand for small-molecule inhibitors and kinase modulators, 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride has become a subject of interest for drug discovery programs aiming to target specific enzymatic pathways.

In recent years, the scientific community has explored the potential of indolin-2-one derivatives due to their structural similarity to naturally occurring alkaloids. This has led to investigations into their anti-inflammatory, neuroprotective, and antiproliferative properties. The 7-chloro substitution in this compound is particularly noteworthy, as halogenated indoles often exhibit enhanced binding affinity to biological targets. Such features align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

From a synthetic chemistry perspective, 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride offers versatility in further functionalization. Its primary amine group allows for conjugation with other pharmacophores, enabling the design of hybrid molecules with tailored properties. This adaptability is crucial in addressing contemporary challenges in drug development, such as overcoming drug resistance and improving bioavailability. Additionally, the compound's stability under physiological conditions makes it a promising candidate for in vivo studies.

The rise of computational drug design and AI-assisted molecular modeling has further amplified interest in compounds like 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride. Researchers leverage these technologies to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader shift toward data-driven drug discovery, where compounds are screened and optimized using advanced algorithms before entering the lab.

Quality control and analytical characterization are critical when working with 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure purity and confirm structural integrity. These measures are essential for maintaining reproducibility in research, a topic of increasing importance given the global emphasis on research transparency and data validation.

In summary, 3-(3-aminopropyl)-7-chloroindolin-2-one dihydrochloride (CAS No. 1956369-13-3) represents a valuable building block in modern medicinal chemistry. Its structural features and potential biological activities position it as a compound of interest for addressing unmet medical needs. As the scientific community continues to explore its applications, this compound is likely to play a role in advancing personalized medicine and next-generation therapeutics.